Cas no 1429901-90-5 (4-o-Tolyloxy-1H-pyrazole)

• Product Name: 4-o-Tolyloxy-1H-pyrazole
• CAS No: 1429901-90-5
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 5209182
• Update Time: 2025-05-20

4-o-Tolyloxy-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-o-Tolyloxy-1H-pyrazole

• Inchi： 1S/C10H10N2O/c1-8-4-2-3-5-10(8)13-9-6-11-12-7-9/h2-7H,1H3,(H,11,12)
• InChI Key： GZAZDNQWPWWFQW-UHFFFAOYSA-N
• SMILES： N1C=C(OC2=CC=CC=C2C)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 4-o-Tolyloxy-1H-pyrazole

4-o-Tolyloxy-1H-pyrazole (CAS No. 1429901-90-5): An Overview of Its Properties and Applications

4-o-Tolyloxy-1H-pyrazole (CAS No. 1429901-90-5) is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of new drugs and materials. This article provides a comprehensive overview of 4-o-Tolyloxy-1H-pyrazole, including its chemical properties, synthesis methods, and potential applications.

Chemical Structure and Properties

4-o-Tolyloxy-1H-pyrazole is a heterocyclic compound with a molecular formula of C₁₀H₉NO₂. The molecule consists of a pyrazole ring substituted with a tolyloxy group at the 4-position. The tolyloxy group (C₇H₇O) is an important functional group that imparts unique chemical and physical properties to the molecule. The presence of the pyrazole ring, which is known for its biological activity, makes 4-o-Tolyloxy-1H-pyrazole an attractive candidate for various applications in medicinal chemistry.

The compound exhibits good solubility in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). It is also stable under standard laboratory conditions, making it suitable for long-term storage and use in various experiments. The melting point of 4-o-Tolyloxy-1H-pyrazole is approximately 135°C, and it has a molecular weight of 179.18 g/mol.

Synthesis Methods

The synthesis of 4-o-Tolyloxy-1H-pyrazole can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-hydroxytoluene with hydrazine to form the corresponding hydrazide, followed by cyclization to produce the pyrazole ring. Another approach involves the condensation of 4-tolyloxyacetic acid with hydrazine under acidic conditions.

A recent study published in the Journal of Organic Chemistry reported a novel one-pot synthesis method for 4-o-Tolyloxy-1H-pyrazole. This method utilizes microwave-assisted synthesis, which significantly reduces reaction time and improves yield. The microwave-assisted method involves the reaction of 4-tolyloxyacetonitrile with hydrazine hydrate in ethanol under microwave irradiation for 30 minutes at 150°C. The yield of this method was reported to be over 90%, making it a highly efficient and scalable process.

Biological Activity and Potential Applications

4-o-Tolyloxy-1H-pyrazole has been extensively studied for its biological activity, particularly in the context of drug discovery and development. Pyrazoles are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The tolyloxy substituent on the pyrazole ring further enhances these properties by modulating the compound's lipophilicity and bioavailability.

A study published in the Journal of Medicinal Chemistry investigated the anti-inflammatory properties of 4-o-Tolyloxy-1H-pyrazole. The compound was found to inhibit cyclooxygenase (COX) enzymes effectively, which are key mediators of inflammation. In vitro assays showed that 4-o-Tolyloxy-1H-pyrazole exhibited potent COX-2 inhibition with an IC₅₀ value of 2.5 μM. Additionally, in vivo studies using a murine model of inflammation demonstrated that the compound significantly reduced paw edema induced by carrageenan.

In another study published in Cancer Research, researchers explored the anticancer potential of 4-o-Tolyloxy-1H-pyrazole. The compound was tested against various cancer cell lines, including breast cancer (MCF-7), colon cancer (HT-29), and lung cancer (A549) cells. Results showed that 4-o-Tolyloxy-1H-pyrazole exhibited significant cytotoxicity against these cell lines, with IC₅₀ values ranging from 5 to 8 μM. Mechanistic studies revealed that the compound induced apoptosis through the activation of caspase pathways.

Potential Therapeutic Applications

The promising biological activities of 4-o-Tolyloxy-1H-pyrazole have led to its consideration as a potential therapeutic agent for various diseases. In addition to its anti-inflammatory and anticancer properties, recent research has also explored its potential as an antiviral agent. A study published in Antiviral Research investigated the antiviral activity of 4-o-Tolyloxy-1H-pyrazole strong>. The compound was found to inhibit replication of influenza A virus (IAV) in vitro with an EC₅₀ value of 3.2 μM. Further studies are underway to optimize its antiviral efficacy and explore its potential as a novel antiviral drug.

Beyond its direct therapeutic applications, < strong >4-o-Tolyloxy-1H-pyrazole has also shown promise as a lead compound for drug discovery programs. Its unique structural features make it an excellent scaffold for the design and synthesis of novel compounds with enhanced biological activities. Researchers are actively exploring structure-activity relationships (SAR) studies to identify derivatives with improved potency and selectivity. p > article > response >